Cas no 1353987-49-1 (Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-carbamic acid benzyl ester)

• Product Name: Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-carbamic acid benzyl ester
• CAS No: 1353987-49-1
• MF: C₁₉H₂₈N₂O₃
• MW: 332.437225341797
• CID: 2163515
• Update Time: 2025-10-29

Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-carbamic acid benzyl ester
• Benzyl cyclopropyl((1-(2-hydroxyethyl)piperidin-3-yl)methyl)carbamate
• AM94910
• Cyclopropyl-[1-(2-hydroxyethyl)piperidin-3-ylmethyl]carbamic acid benzyl ester

• Inchi： 1S/C19H28N2O3/c22-12-11-20-10-4-7-17(13-20)14-21(18-8-9-18)19(23)24-15-16-5-2-1-3-6-16/h1-3,5-6,17-18,22H,4,7-15H2
• InChI Key： FEKOAKYERJACGR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC1CN(CCO)CCC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 394
• Topological Polar Surface Area: 53

Additional information on Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-carbamic acid benzyl ester

Introduction to Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-carbamic acid benzyl ester (CAS No: 1353987-49-1)

Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-carbamic acid benzyl ester, identified by its CAS number 1353987-49-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a cyclopropyl group and a piperidine ring, contribute to its unique chemical and biological properties.

The cyclopropyl moiety is a key structural element that influences the compound's reactivity and interaction with biological targets. Cyclopropane rings are known for their high ring strain, which can lead to unique reactivity patterns. In the context of this compound, the cyclopropyl group may participate in various chemical transformations, making it a valuable scaffold for drug design. The piperidine ring, on the other hand, is a common pharmacophore found in many bioactive molecules. Its presence in this compound suggests potential interactions with biological receptors, which is crucial for its pharmacological activity.

The benzyl ester functionality at the carbamic acid moiety plays a significant role in the compound's solubility and stability. Ester groups are often used in pharmaceuticals to improve bioavailability and metabolic stability. The benzyl ester in this compound may contribute to its solubility in organic solvents, facilitating its use in various synthetic and analytical procedures. Additionally, the hydroxy-ethyl group attached to the piperidine ring introduces polarity to the molecule, which can affect its distribution and interactions within biological systems.

Recent research has highlighted the importance of understanding the structural and functional relationships in drug-like molecules. The study of Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-carbamic acid benzyl ester has provided valuable insights into how structural modifications can influence pharmacological activity. For instance, modifications to the cyclopropyl group have been shown to alter binding affinity and selectivity towards specific biological targets. Similarly, changes to the piperidine ring can impact metabolic stability and pharmacokinetic properties.

In vitro studies have demonstrated that derivatives of this compound exhibit promising biological activities. These activities range from enzyme inhibition to receptor binding, depending on the specific structural modifications. The hydroxy-ethyl group has been shown to enhance interactions with certain enzymes, while the benzyl ester group contributes to stability in biological environments. Such findings underscore the potential of this compound as a lead molecule for further drug development.

The synthesis of Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-carbamic acid benzyl ester involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to achieve high yields and purity levels. These techniques include catalytic hydrogenation, nucleophilic substitution reactions, and protective group strategies. The synthesis process highlights the importance of meticulous planning and execution in pharmaceutical chemistry.

Advances in computational chemistry have also played a crucial role in understanding the properties of this compound. Molecular modeling studies have provided insights into its binding mode with biological targets, helping researchers design more effective derivatives. These computational approaches complement experimental studies by offering predictive capabilities for structure-activity relationships. The integration of experimental and computational data has accelerated the discovery process in pharmaceutical research.

The pharmacological profile of Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-carbamic acid benzyl ester is being actively investigated in preclinical studies. These studies aim to evaluate its efficacy, safety, and pharmacokinetic properties in animal models. Preliminary results suggest that this compound exhibits potential therapeutic benefits in various disease models. However, further research is needed to fully understand its mechanisms of action and long-term effects.

The development of new drugs relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The study of compounds like Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-carbamic acid benzyl ester exemplifies this collaborative approach. Chemists design and synthesize novel molecules based on structural principles derived from existing drugs. Biologists test these compounds for biological activity using cell-based assays and animal models. Clinicians provide insights into clinical relevance and patient outcomes.

The future direction of research on this compound includes exploring its potential as an intermediate in drug synthesis or as a lead molecule for new therapeutic agents. Innovations in synthetic methodologies may enable more efficient production processes for related compounds. Additionally, advances in biotechnology could lead to new applications for this molecule in areas such as diagnostics or regenerative medicine.

In conclusion, Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-3-ylmethyl]-carbamic acid benzyl ester (CAS No: 1353987-49-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a drug candidate or intermediate material.